Cas no 24902-02-1 (1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester)

• Product Name: 1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
• CAS No: 24902-02-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 272239
• PubChem ID: 32734
• Update Time: 2025-04-19

1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxylicacid, 2,3-dihydro-, propyl ester
• propyl 2,3-dihydro-1,4-benzodioxine-3-carboxylate
• 1,4-BENZODIOXAN-2-CARBOXYLIC ACID, PROPYL ESTER
• AC1L1OB9
• AG-E-74838
• AI3-33951
• Amlure
• CTK4F4593
• Propyl 1,4-benzodioxan-2-carboxylate
• SureCN8102249
• SCHEMBL8102249
• AKOS008948092
• DTXSID10947795
• PROPYL 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOXYLATE
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, propyl ester
• 24902-02-1

• Inchi： 1S/C12H14O4/c1-2-7-14-12(13)11-8-15-9-5-3-4-6-10(9)16-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： GIWVWMBTCWHKMO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(=O)OCCC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.176
• Boiling Point: 303.2°C at 760 mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.517
• PSA: 44.76